Cas no 106031-46-3 (Hepta-4,6-diyn-3-ol)
Hepta-4,6-diyn-3-ol structure
Product Name:Hepta-4,6-diyn-3-ol
CAS No:106031-46-3
MF:C7H8O
MW:108.137822151184
CID:1169189
PubChem ID:11029779
Update Time:2025-04-20
Hepta-4,6-diyn-3-ol Chemical and Physical Properties
Names and Identifiers
-
- Hepta-4,6-diyn-3-ol
- SCHEMBL3124505
- 106031-46-3
- DTXSID30452412
- 1,3-heptadiyn-5-ol
- 4,6-Heptadiyn-3-ol
-
- Inchi： 1S/C7H8O/c1-3-5-6-7(8)4-2/h1,7-8H,4H2,2H3
- InChI Key： FWRAKQJZBBSDNE-UHFFFAOYSA-N
- SMILES： OC(C#CC#C)CC
Computed Properties
- Exact Mass: 108.05754
- Monoisotopic Mass: 108.057514874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Hepta-4,6-diyn-3-ol Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
106031-46-3 (Hepta-4,6-diyn-3-ol) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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